Cas no 62155-73-1 (1-(2-methoxy-4-methylphenyl)propan-2-one)

• Product Name: 1-(2-methoxy-4-methylphenyl)propan-2-one
• CAS No: 62155-73-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 456117
• PubChem ID: 12347541
• Update Time: 2025-04-24

1-(2-methoxy-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2-methoxy-4-methylphenyl)-
• 1-(2-methoxy-4-methylphenyl)propan-2-one
• EN300-1856840
• 62155-73-1
• 2-Methoxy-4-methylphenylacetone
• DTXSID40492925
• ZUDDMWPLLCMFEQ-UHFFFAOYSA-N
• SCHEMBL1922665

• Inchi： 1S/C11H14O2/c1-8-4-5-10(7-9(2)12)11(6-8)13-3/h4-6H,7H2,1-3H3
• InChI Key： ZUDDMWPLLCMFEQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1CC(C)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-methoxy-4-methylphenyl)propan-2-one

2-Propanone, 1-(2-methoxy-4-methylphenyl)- (CAS No. 62155-73-1)

2-Propanone, 1-(2-methoxy-4-methylphenyl)- is a versatile organic compound with the CAS registry number 62155-73-1. This compound, also known as isopropyl phenyl ketone, is widely recognized in the fields of organic chemistry and pharmaceutical research. Its molecular structure consists of a propanone group attached to a substituted phenyl ring, which imparts unique chemical properties and reactivity.

The substituted phenyl ring in this compound features a methoxy group at the 2-position and a methyl group at the 4-position. These substituents significantly influence the compound's physical and chemical properties. The methoxy group introduces electron-donating effects, while the methyl group adds steric bulk and enhances the compound's stability. Together, these features make 2-Propanone, 1-(2-methoxy-4-methylphenyl)- an attractive candidate for various applications in organic synthesis.

Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules. For instance, researchers have explored its use as an intermediate in the preparation of antidepressants and neuroprotective agents. The compound's ability to undergo nucleophilic addition reactions makes it particularly useful in constructing complex molecular frameworks with high precision.

In terms of physical properties, 2-Propanone, 1-(2-methoxy-4-methylphenyl)- is typically a pale yellow liquid with a characteristic odor. It has a melting point of approximately -30°C and a boiling point around 100°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Through a series of functional group transformations, including oxidation and alkylation reactions, the final product is obtained with high purity. Advanced purification techniques such as column chromatography and recrystallization are often employed to ensure the quality of the final product.

From an environmental standpoint, studies have shown that 2-Propanone, 1-(2-methoxy-4-methylphenyl)- exhibits moderate biodegradability under aerobic conditions. Its environmental fate and toxicity have been assessed in several recent studies, which suggest that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 2-Propanone, 1-(2-methoxy-4-methylphenyl)- (CAS No. 62155-73-1) is a valuable organic compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structure and reactivity continue to make it an area of interest for scientists seeking innovative solutions in drug development and materials science.